Cas no 917572-34-0 (3-Morpholinemethanol, 4-(3-azetidinyl)-, (3R)-)

3-Morpholinemethanol, 4-(3-azetidinyl)-, (3R)- structure
917572-34-0 structure
Product Name:3-Morpholinemethanol, 4-(3-azetidinyl)-, (3R)-
CAS No:917572-34-0
MF:C8H16N2O2
MW:172.224842071533
CID:785986
PubChem ID:15950656
Update Time:2025-04-19

3-Morpholinemethanol, 4-(3-azetidinyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Morpholinemethanol, 4-(3-azetidinyl)-, (3R)-
    • [(3R)-4-(azetidin-3-yl)morpholin-3-yl]methanol
    • [(3R)-4-Azetidin-3-ylmorpholin-3-yl]methanol
    • SCHEMBL3216504
    • NVSFSCJGRSYGLO-MRVPVSSYSA-N
    • DTXSID00580291
    • (R)-(4-(Azetidin-3-yl)morpholin-3-yl)methanol
    • 917572-34-0
    • Inchi: 1S/C8H16N2O2/c11-5-8-6-12-2-1-10(8)7-3-9-4-7/h7-9,11H,1-6H2/t8-/m1/s1
    • InChI Key: NVSFSCJGRSYGLO-MRVPVSSYSA-N
    • SMILES: O1CCN([C@H](CO)C1)C1CNC1

Computed Properties

  • Exact Mass: 172.121177757g/mol
  • Monoisotopic Mass: 172.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 44.7Ų
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